Cas no 2460750-42-7 (4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one)

• Product Name: 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one
• CAS No: 2460750-42-7
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• MDL: MFCD32702717
• CID: 5670520
• PubChem ID: 155820548
• Update Time: 2025-10-18

4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-6-(4-methylphenyl)-2H-pyrrolo[3,4-d]pyridazin-1-one
• 2460750-42-7
• EN300-26958449
• 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one
• 1H-Pyrrolo[3,4-d]pyridazin-1-one, 2,6-dihydro-4,5-dimethyl-6-(4-methylphenyl)-
• 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one

• MDL： MFCD32702717
• Inchi： 1S/C15H15N3O/c1-9-4-6-12(7-5-9)18-8-13-14(11(18)3)10(2)16-17-15(13)19/h4-8H,1-3H3,(H,17,19)
• InChI Key： VKVSJUBLZBPLMG-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C3C=CC(C)=CC=3)C(C)=C2C(C)=NN1

Computed Properties

• Exact Mass: 253.121512110g/mol
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 12.78±0.40(Predicted)

Additional information on 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo3,4-dpyridazin-1-one

Research Brief on 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS: 2460750-42-7)

The compound 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one (CAS: 2460750-42-7) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrrolopyridazine core, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a promising candidate for further drug development.

One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one exhibits selective inhibition against specific kinase isoforms, with notable potency in nanomolar ranges. Molecular docking simulations have further elucidated its binding mode, highlighting interactions with key residues in the ATP-binding pocket of target kinases.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's anti-inflammatory potential. In vivo models of inflammation have shown that the compound can significantly reduce pro-inflammatory cytokine levels, such as TNF-α and IL-6, suggesting a mechanism involving modulation of NF-κB signaling pathways. These findings underscore its dual functionality as both a kinase inhibitor and an anti-inflammatory agent, making it a versatile scaffold for multifactorial diseases.

The synthetic route to 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one has also been optimized in recent studies. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved yields and reduced byproduct formation. These synthetic improvements are critical for scaling up production and facilitating further preclinical evaluation.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatization of the core structure to enhance pharmacokinetic properties while retaining its biological activity.

In conclusion, 4,5-dimethyl-6-(4-methylphenyl)-1H,2H,6H-pyrrolo[3,4-d]pyridazin-1-one represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual kinase inhibitory and anti-inflammatory activities, coupled with recent advances in synthetic methodology, position it as a valuable lead compound for future therapeutic development. Further studies, including detailed mechanistic investigations and preclinical trials, will be essential to fully realize its potential in the clinic.